molecular formula C2H3Cl3<br>C2H3Cl3<br>CCl3CH3 B8820818 1,1,1-Trichloroethane CAS No. 25323-89-1

1,1,1-Trichloroethane

Cat. No.: B8820818
CAS No.: 25323-89-1
M. Wt: 133.40 g/mol
InChI Key: UOCLXMDMGBRAIB-UHFFFAOYSA-N
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Preparation Methods

1,1,1-Trichloroethane is typically produced industrially through a two-step process from vinyl chloride. In the first step, vinyl chloride reacts with hydrogen chloride at 20-50°C to produce 1,1-dichloroethane. This reaction is catalyzed by various Lewis acids, such as aluminum chloride, iron (III) chloride, or zinc chloride . The 1,1-dichloroethane is then converted to this compound by reaction with chlorine under ultraviolet irradiation .

Chemical Reactions Analysis

1,1,1-Trichloroethane undergoes several types of chemical reactions, including:

Common reagents used in these reactions include zero-valent iron, hydrogen chloride, and various Lewis acids. Major products formed from these reactions include 1,1-dichloroethane and other dechlorinated compounds .

Comparison with Similar Compounds

Properties

IUPAC Name

1,1,1-trichloroethane
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InChI

InChI=1S/C2H3Cl3/c1-2(3,4)5/h1H3
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InChI Key

UOCLXMDMGBRAIB-UHFFFAOYSA-N
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Description Data deposited in or computed by PubChem

Canonical SMILES

CC(Cl)(Cl)Cl
Source PubChem
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Molecular Formula

C2H3Cl3, Array
Record name 1,1,1-TRICHLOROETHANE
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DSSTOX Substance ID

DTXSID0021381
Record name 1,1,1-Trichloroethane
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Molecular Weight

133.40 g/mol
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Physical Description

1,1,1-trichloroethane appears as a colorless liquid with a sweet, pleasant odor. May irritate skin, eyes and mucous membranes. In high concentrations the vapors may have a narcotic effect. Nonflammable, but may decompose and emit toxic chloride fumes if exposed to high temperatures. Used as a solvent., Liquid, Colorless liquid with a mild, chloroform-like odor; [NIOSH] Clear colorless liquid with a sweet odor; [Matheson Tri-Gas MSDS], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless liquid with a sweet, chloroform-like odor., Colorless liquid with a mild, chloroform-like odor.
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Boiling Point

165.4 °F at 760 mmHg (NTP, 1992), 74.0 °C, 74 °C, 74.00 °C. @ 760.00 mm Hg, 165 °F
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Flash Point

greater than 200 °F (NTP, 1992), Flash point = none, >200 °F
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Solubility

less than 1 mg/mL at 68 °F (NTP, 1992), In water, 1,290 mg/L at 25 °C, Soluble in acetone, benzene, methanol, carbon tetrachloride and ether, Soluble in all common organic solvents and is a very good solvent for fats, paraffins, and other organic compounds., In water, 1,100 mg/L at 25 °C, 1.29 mg/mL at 25 °C, Solubility in water: poor, 0.4%
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Density

1.31 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.3376 at 20 °C/4 °C, Chlorothene VG Solvent: Freezing Point -36.9 °C; Boiling range at 760 mm Hg 72-88 °C; Density 1.232 g/mL at 20 °C; Specific gravity 1.327 at 20 °C/20 °C, 1.333 at 60 °C/60 °C, 1.320 at 25 °C/25 °C; Heat of vaporization 7.8 kcal/mol at 20 °C, 7.5 kcal/mol at 50 °C, 7.1 kcal/mol at 80 °C (calculated); Dielectric constant at 24 °C 10.0 at 10+3 cps, 7.0 at 10+5 cps, Relative density (water = 1): 1.34, 1.31, 1.34
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Vapor Density

4.6 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 4.63 (Air = 1), Relative vapor density (air = 1): 4.6, 4.6
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Vapor Pressure

100 mmHg at 68 °F ; 125 mmHg at 77 °F (NTP, 1992), 124.0 [mmHg], 124 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 13.3, 100 mmHg
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Mechanism of Action

... 1,1,1-Trichloroethane sensitizes the heart to epinephrine and may induce cardiac arrhythmias and arrest., The mechanism by which acute exposures to high concentrations of 1,1,1-trichloroethane depress the central nervous system is thought to involve interactions of the parent compound with lipids and/or proteins in neural membranes that lead to dysfunction. In general, the highly lipophilic nature of chlorinated hydrocarbons, such as 1,1,1-trichloroethane, allows them to cross the blood-brain barrier readily and partition into lipids in neuronal membranes. This property allows them to interfere with neural membrane function, bringing about central nervous system depression, behavioral changes, and anesthesia.
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Impurities

1,2-Dichloroethane, 1,1-dichloroethane, chloroform, carbon tetrachloride, trichloroethylene, 1,1,2-trichloroethane, and vinylidene chloride., Chemical was found by gas chromatography to contain 1,2-dichloroethane, 1,1-dichloroethane, chloroform, carbon tetrachloride, trichloroethylene, 1,1,2-trichloroethane, & vinylidene chloride. /1,1,1-trichloroethane/
Record name 1,1,1-TRICHLOROETHANE
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Record name TRICHLOROETHANES
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Color/Form

Colorless liquid, Clear liquid at ambient temperature

CAS No.

71-55-6, 25323-89-1
Record name 1,1,1-TRICHLOROETHANE
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Record name 1,1,1-Trichloroethane
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Record name Ethane, 1,1,1-trichloro-
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Record name TRICHLOROETHANE
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Record name 1,1,1-TRICHLOROETHANE
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Record name 1,1,1-TRICHLOROETHANE
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Record name METHYL CHLOROFORM (1,1,1-TRICHLOROETHANE)
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Melting Point

-26.5 °F (NTP, 1992), -30 °C, -30.4 °C, -26.5 °F, -23 °F
Record name 1,1,1-TRICHLOROETHANE
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Record name 1,1,1-TRICHLOROETHANE
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Record name 1,1,1-Trichloroethane
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Record name 1,1,1-TRICHLOROETHANE
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Record name METHYL CHLOROFORM (1,1,1-TRICHLOROETHANE)
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